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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B10782639

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical characteristics of N4-Acetylsulfamethoxazole-d4. This deuterated isotopologue of
N4-Acetylsulfamethoxazole, the primary metabolite of the antibiotic sulfamethoxazole, is a
critical tool in pharmacokinetic and metabolic studies. Its use as an internal standard in
analytical methodologies allows for precise quantification of sulfamethoxazole and its
metabolites in biological matrices.

Core Physical and Chemical Properties

N4-Acetylsulfamethoxazole-d4 is a stable, isotopically labeled compound that is essential for
accurate bioanalytical assays. Its physical and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula C12H9D4N304S [1]
Molecular Weight 299.34 g/mol [1]
CAS Number 1215530-54-3 [1]
Appearance Light brown to brown solid [1]
Purity (by HPLC) >98.66% [1]

Data not available for the
deuterated form. The non-

Melting Point deuterated form (N4- [2]
Acetylsulfamethoxazole) melts

at 222°C with decomposition.

. . Not applicable; decomposes
Boiling Point , (2]
upon melting.

Store at -20°C under nitrogen.
N In solvent, store at -80°C for
Storage Conditions [1]
up to 6 months or -20°C for up

to 1 month.

Solubility Profile

The solubility of N4-Acetylsulfamethoxazole-d4 is expected to be very similar to its non-
deuterated counterpart. The following table summarizes the known solubility of N4-
Acetylsulfamethoxazole.

Solvent Solubility Source(s)
Water 0.272 mg/mL [3]
DMSO Soluble [4]
Ethanol Soluble [4]
Methanol Soluble [5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://www.chemsrc.com/en/cas/21312-10-7_241299.html
https://www.chemsrc.com/en/cas/21312-10-7_241299.html
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://www.benchchem.com/product/b10782639?utm_src=pdf-body
https://go.drugbank.com/metabolites/DBMET00017
http://www.invivochem.com/N4-Acetylsulfamethoxazole-d4-Acetylsulfamethoxazole-d4.html
http://www.invivochem.com/N4-Acetylsulfamethoxazole-d4-Acetylsulfamethoxazole-d4.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9272682.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Metabolic Pathway of Sulfamethoxazole

N4-Acetylsulfamethoxazole is the major metabolite of sulfamethoxazole, formed through
acetylation in the liver. This metabolic conversion is a key aspect of the drug's
pharmacokinetics.[6][7] The use of N4-Acetylsulfamethoxazole-d4 as an internal standard
allows for the accurate tracking and quantification of this metabolic process.

Metabolic Pathway of Sulfamethoxazole
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Caption: Metabolic conversion of Sulfamethoxazole to N4-Acetylsulfamethoxazole.

Experimental Protocols

While specific synthesis protocols for N4-Acetylsulfamethoxazole-d4 are proprietary to
manufacturers, its primary application is as an internal standard in analytical methods such as
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS). Below is a representative experimental protocol for the analysis of N4-
Acetylsulfamethoxazole in biological fluids, which would be adapted to include N4-
Acetylsulfamethoxazole-d4 as an internal standard.
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Analyte: N4-Acetylsulfamethoxazole Internal Standard: N4-Acetylsulfamethoxazole-d4
Sample Preparation (Plasma or Serum):

e To 125 pL of plasma or serum, add a known concentration of N4-Acetylsulfamethoxazole-
d4 internal standard solution.

» Precipitate proteins by adding 50 uL of 1M trichloroacetic acid.[8]

» Vortex the mixture and centrifuge to pellet the precipitated proteins.

o Transfer 60 pL of the supernatant to a clean tube.[8]

e Add 60 pL of the mobile phase, modified with 50 pL of 1 M sodium hydroxide per mL.[8]
« Inject the resulting solution into the HPLC system.

HPLC Conditions (Example):[8][9]

e Column: C18 reverse-phase column (e.g., Primesep 100, Newcrom R1).[9][10]

» Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 20% acetonitrile and
80% phosphate buffer adjusted to pH 6.15).[8]

e Flow Rate: 1.0 mL/min.[9]
o Detection: UV at a specific wavelength (e.g., 200 nm).[9]

o Quantification: The concentration of N4-Acetylsulfamethoxazole is determined by comparing
its peak area to the peak area of the N4-Acetylsulfamethoxazole-d4 internal standard.
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Analytical Workflow for N4-Acetylsulfamethoxazole Quantification
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Caption: General workflow for quantifying N4-Acetylsulfamethoxazole using an internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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